Cas no 114109-50-1 (Benzyl 2,4-Dichloro-5-nitrophenyl Ether)

• Product Name: Benzyl 2,4-Dichloro-5-nitrophenyl Ether
• CAS No: 114109-50-1
• MF: C₁₃H₉Cl₂NO₃
• MW: 298.121461629868
• MDL: MFCD08056626
• CID: 1201643
• PubChem ID: 18526001
• Update Time: 2025-04-20

Benzyl 2,4-Dichloro-5-nitrophenyl Ether Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,5-dichloro-2-nitro-4-(phenylmethoxy)-
• 1,5-dichloro-2-nitro-4-phenylmethoxybenzene
• benzyl 2,4-dichloro-5-nitrophenyl ether
• AKOS005070500
• 1-(benzyloxy)-2,4-dichloro-5-nitrobenzene
• 114109-50-1
• 1-benzyloxy-2,4-dichloro-5-nitrobenzene
• MFCD08056626
• IEKKEZUAADAJGO-UHFFFAOYSA-N
• DTXSID00594712
• SCHEMBL2568216
• CS-0363680
• 1-Benzyloxy-2,4-dichloro-5-nitro-benzene
• 4L-377S
• Benzyl 2,4-Dichloro-5-nitrophenyl Ether

• MDL： MFCD08056626
• Inchi： 1S/C13H9Cl2NO3/c14-10-6-11(15)13(7-12(10)16(17)18)19-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： IEKKEZUAADAJGO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OCC1C=CC=CC=1)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 296.99607
• Monoisotopic Mass: 296.9959485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers